Cas no 2034347-64-1 (2-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-2H-1,2,3-triazole)

• Product Name: 2-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-2H-1,2,3-triazole
• CAS No: 2034347-64-1
• MF: C₁₀H₁₄N₆O₂S
• MW: 282.322159290314
• CID: 6427788
• PubChem ID: 119101782
• Update Time: 2025-10-28

2-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-2H-1,2,3-triazole
• 2-[1-(1-methylpyrazol-4-yl)sulfonylpyrrolidin-3-yl]triazole
• 2-(1-((1-methyl-1H-pyrazol-4-yl)sulfonyl)pyrrolidin-3-yl)-2H-1,2,3-triazole
• 2034347-64-1
• 2-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}-2H-1,2,3-triazole
• AKOS026693305
• F6515-3728

• Inchi： 1S/C10H14N6O2S/c1-14-8-10(6-13-14)19(17,18)15-5-2-9(7-15)16-11-3-4-12-16/h3-4,6,8-9H,2,5,7H2,1H3
• InChI Key： CRNUEZQOEHYATO-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCC(C1)N1N=CC=N1)(=O)=O

Computed Properties

• Exact Mass: 282.08989488g/mol
• Monoisotopic Mass: 282.08989488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.3Ų

Additional information on 2-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-2H-1,2,3-triazole

2-{1-(1-Methyl-1H-Pyrazol-4-Yl)Sulfonylpyrrolidin-3-Yl}-2H-1,2,3-Triazole: A Comprehensive Overview

The compound with CAS No. 2034347-64-1, known as 2-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-2H-1,2,3-triazole, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a sulfonyl group, a pyrrolidine ring, and a triazole moiety. These elements contribute to its versatile chemical properties and make it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of sulfonyl groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of a sulfonyl group in this molecule suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the pyrrolidine ring is known for its ability to improve the solubility and permeability of molecules, further enhancing its potential as a drug-like compound.

The triazole moiety in this compound is another key feature that has drawn attention from researchers. Triazoles are widely used in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which can significantly influence the binding affinity of molecules to their target proteins. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of triazole-containing compounds with high accuracy, paving the way for the design of more effective drugs.

One of the most exciting developments involving this compound is its potential application in the field of antitumor drug design. Researchers have recently reported that molecules containing both sulfonyl groups and triazole moieties can exhibit potent antiproliferative activity against various cancer cell lines. This suggests that 2-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-2H-1,2,3-triazole could be a valuable lead compound for developing new anticancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its potential use in catalysis. The combination of a sulfonyl group and a triazole moiety makes it an attractive candidate for designing organocatalysts that can facilitate various organic transformations. Recent studies have demonstrated that such catalysts can significantly accelerate reaction rates while maintaining high selectivity, making them highly desirable in industrial processes.

The synthesis of 2-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-2H-1,2,3-triazole involves a series of carefully optimized steps that ensure high yields and purity. The process typically begins with the preparation of the sulfonylated pyrrolidine intermediate, followed by coupling with the triazole component under specific conditions. Researchers have recently developed more efficient synthetic routes that reduce reaction times and minimize waste generation, aligning with the principles of green chemistry.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular structure and conformational preferences. For instance, X-ray crystallography has revealed that the molecule adopts a rigid conformation due to intramolecular hydrogen bonding between the triazole nitrogen and the sulfonyl oxygen.

The biological evaluation of this compound has also been a focal point of recent research efforts. In vitro assays have shown that it exhibits moderate activity against several enzyme targets associated with inflammatory diseases. Furthermore, preliminary toxicity studies indicate that it has a favorable safety profile at therapeutic concentrations, suggesting that it could be suitable for further preclinical testing.

In conclusion, 2-{1-(1-methyl-1H-pyrazol-4-yi)sulfonylpyrrolidin -3-yi}-2H - ̃ ̃ - triazole (CAS No. 2034347 -64 - ̃) is a multifaceted compound with immense potential across diverse areas of science and technology. Its unique structural features make it an invaluable tool for advancing our understanding of molecular interactions and developing innovative solutions to complex problems in medicine and beyond.